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Cat. No.: B15251901 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine eingehende Analyse der hygroskopischen

Eigenschaften und der Stabilität von Eisen(II)-bromid-Hexahydrat (FeBr₂·6H₂O). Das

Verständnis dieser Eigenschaften ist für die Handhabung, Lagerung und Anwendung dieser

Verbindung in der Forschung und pharmazeutischen Entwicklung von entscheidender

Bedeutung.

Einleitung
Eisen(II)-bromid, in seiner hydratisierten Form, ist eine hellgrüne kristalline Festsubstanz. Es ist

bekannt für seine hygroskopische Natur, was bedeutet, dass es leicht Feuchtigkeit aus der

Umgebung aufnimmt.[1] Diese Eigenschaft, zusammen mit der Anfälligkeit des Eisen(II)-Ions

für Oxidation, stellt eine Herausforderung für seine Stabilität dar. Dieser Leitfaden fasst die

verfügbaren quantitativen Daten zusammen, beschreibt wichtige experimentelle Protokolle zur

Charakterisierung dieser Eigenschaften und stellt die logischen Zusammenhänge in einem

visuellen Diagramm dar.

Hygroskopische Natur
Eisen(II)-bromid-Hexahydrat ist als hygroskopische und zerfließende Substanz bekannt, was

auf eine starke Affinität zu Wasser hindeutet.[2][3][4] Zerfließende Materialien nehmen so viel
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Feuchtigkeit aus der Luft auf, dass sie sich schließlich darin auflösen. Die hygroskopische

Natur wird durch die Anwesenheit von Wassermolekülen in der Kristallstruktur und die hohe

Löslichkeit des Salzes in Wasser bestimmt.

Quantitative Daten zur Wasseraufnahme
Obwohl spezifische Feuchtigkeits-Sorptions-Isothermen für Eisen(II)-bromid-Hexahydrat in der

öffentlich zugänglichen Literatur nicht leicht verfügbar sind, können die qualitativen

Beschreibungen und das Verhalten analoger Verbindungen zur Ableitung seines Verhaltens

herangezogen werden. Die kritische relative Luftfeuchtigkeit (KRL), bei der die

Wasseraufnahme signifikant ansteigt, ist ein wichtiger Parameter, der experimentell bestimmt

werden müsste.

Stabilität
Die Stabilität von Eisen(II)-bromid-Hexahydrat wird hauptsächlich von zwei Faktoren

beeinflusst: Temperatur und Anfälligkeit für Oxidation.

Thermische Stabilität
Erhöhte Temperaturen können zum Verlust von Hydratwasser führen, was die Kristallstruktur

und die chemischen Eigenschaften der Verbindung verändert. Die Übergangstemperaturen für

die Dehydratisierungsstufen sind in der Literatur dokumentiert.

Tabelle 1: Dehydratisierungstemperaturen von Eisen(II)-bromid-Hydraten

Hydratform Übergangstemperatur (°C) Produkt

Hexahydrat (FeBr₂·6H₂O) > 49 °C Tetrahydrat (FeBr₂·4H₂O)

Tetrahydrat (FeBr₂·4H₂O) > 83 °C Dihydrat (FeBr₂·2H₂O)

Quelle:[2][3][4]

Oxidative Stabilität
Das Eisen(II)-Ion (Fe²⁺) in Eisen(II)-bromid-Hexahydrat ist anfällig für die Oxidation zu

Eisen(III) (Fe³⁺), insbesondere in Gegenwart von Luftsauerstoff und Feuchtigkeit.[1] Dieser
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Oxidationsprozess führt zur Bildung von Eisen(III)-Verbindungen, was durch eine

Farbveränderung von hellgrün zu gelb-braun erkennbar ist. Die Kinetik dieser Oxidation in

wässriger Lösung wurde untersucht und zeigt, dass die Reaktionsgeschwindigkeit von

Faktoren wie pH-Wert und der Anwesenheit von Komplexbildnern beeinflusst wird.[5][6][7][8]

Obwohl die Kinetik an der Feststoffoberfläche abweichen kann, unterstreicht dies die

Notwendigkeit, die Exposition gegenüber Luft und Feuchtigkeit zu minimieren.

Experimentelle Protokolle
Zur quantitativen Charakterisierung der hygroskopischen Natur und Stabilität von Eisen(II)-

bromid-Hexahydrat werden typischerweise die folgenden experimentellen Methoden

eingesetzt.

Dynamische Dampfsorption (DVS)
Die DVS ist eine gravimetrische Technik zur Messung der Geschwindigkeit und des Ausmaßes

der Wasseraufnahme durch eine Probe bei verschiedenen relativen Luftfeuchtigkeiten (RL).

Methodik:

Eine kleine Menge der Eisen(II)-bromid-Hexahydrat-Probe (typischerweise 5-20 mg) wird auf

eine hochempfindliche Mikrowaage in einer temperatur- und feuchtigkeitskontrollierten

Kammer gegeben.

Die Probe wird zunächst bei 0 % RL getrocknet, um das Oberflächenwasser zu entfernen

und eine trockene Referenzmasse zu erhalten.

Die relative Luftfeuchtigkeit in der Kammer wird schrittweise erhöht (z. B. in Schritten von 10

% von 0 % auf 90 % RL), und die Massenänderung der Probe wird kontinuierlich überwacht,

bis das Gleichgewicht bei jedem Schritt erreicht ist.

Anschließend wird die relative Luftfeuchtigkeit schrittweise verringert, um den

Desorptionsprozess zu untersuchen.

Die resultierende Feuchtigkeits-Sorptions-Isotherme (Massenänderung vs. RL) liefert

Informationen über die Hygroskopizität, das Vorhandensein von Hydratformen und die

kritische relative Luftfeuchtigkeit.
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Thermogravimetrische Analyse (TGA)
Die TGA misst die Massenänderung einer Probe als Funktion der Temperatur, was zur

Untersuchung der thermischen Stabilität und zur Bestimmung des Wassergehalts von

Hydraten verwendet wird.

Methodik:

Eine genau abgewogene Probe von Eisen(II)-bromid-Hexahydrat wird in einen TGA-Tiegel

gegeben.

Der Tiegel wird in einem Ofen platziert und mit einer kontrollierten Rate (z. B. 10 °C/min)

unter einer inerten Atmosphäre (z. B. Stickstoff) erhitzt, um eine Oxidation zu verhindern.

Die Masse der Probe wird kontinuierlich aufgezeichnet, während die Temperatur ansteigt.

Die resultierende TGA-Kurve (Masse vs. Temperatur) zeigt diskrete Massenverluste, die den

Dehydratisierungsschritten entsprechen. Aus diesen Schritten können die Stöchiometrie der

Hydrate und ihre Zersetzungstemperaturen bestimmt werden.

Logischer Beziehungsdiagramm
Das folgende Diagramm, erstellt in der DOT-Sprache, veranschaulicht die Zusammenhänge

zwischen den Umgebungsbedingungen und den Stabilitätswegen von Eisen(II)-bromid-

Hexahydrat.

Eisen(II)-bromid-Hexahydrat
(FeBr₂·6H₂O)

Eisen(II)-bromid-Tetrahydrat
(FeBr₂·4H₂O)

> 49°C

Zerfließen
(Wässrige Lösung)

Hohe r.F.

Oxidationsprodukte
(z.B. Fe(III)-Verbindungen)O₂ (Luft) + Feuchtigkeit

Eisen(II)-bromid-Dihydrat
(FeBr₂·2H₂O)

> 83°C Wasserfreies Eisen(II)-bromid
(FeBr₂)

> Temp

O₂ (Luft)
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Click to download full resolution via product page

Abbildung 1: Stabilitätswege von Eisen(II)-bromid-Hexahydrat.

Empfehlungen für Handhabung und Lagerung
Basierend auf seiner hygroskopischen Natur und seiner Anfälligkeit für Oxidation sollten die

folgenden Vorsichtsmaßnahmen bei der Handhabung und Lagerung von Eisen(II)-bromid-

Hexahydrat getroffen werden:

Lagerung: In einem dicht verschlossenen Behälter an einem kühlen, trockenen Ort und unter

einer inerten Atmosphäre (z. B. Argon oder Stickstoff) lagern, um die Exposition gegenüber

Feuchtigkeit und Sauerstoff zu minimieren.[1]

Handhabung: In einer trockenen Umgebung, wie z. B. einer Glovebox oder einem

Exsikkator, handhaben, um die Wasseraufnahme zu verhindern.

Vermeidung von Verunreinigungen: Kontakt mit starken Oxidationsmitteln und Säuren

vermeiden.[1]

Fazit
Eisen(II)-bromid-Hexahydrat ist eine hygroskopische und thermisch empfindliche Verbindung.

Seine Stabilität wird durch die Aufnahme von Feuchtigkeit und die Oxidation des Eisen(II)-Ions

beeinträchtigt. Ein gründliches Verständnis dieser Eigenschaften durch die Anwendung von

Techniken wie DVS und TGA ist für seine ordnungsgemäße Handhabung, Lagerung und

effektive Nutzung in wissenschaftlichen und pharmazeutischen Anwendungen unerlässlich. Die

Minimierung der Exposition gegenüber atmosphärischer Feuchtigkeit und Sauerstoff ist der

Schlüssel zur Erhaltung der Integrität dieser Verbindung.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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